Trimagnesium;2-hydroxypropane-1,2,3-tricarboxylate;hydrate
Overview
Description
Trimagnesium;2-hydroxypropane-1,2,3-tricarboxylate;hydrate, also known as trimagnesium dicitrate, is a magnesium salt composed of magnesium and citrate ions in a 3:2 ratio . It has a molecular formula of C12H12Mg3O15 and a molecular weight of 469.13 g/mol . The compound is expected to fully and readily dissociate into magnesium and citrate ions upon oral ingestion .
Molecular Structure Analysis
The molecular structure of Trimagnesium;2-hydroxypropane-1,2,3-tricarboxylate;hydrate consists of two citrate anions, three magnesium cations, and one water molecule . The InChI string isInChI=1S/2C6H8O7.3Mg.H2O/c2*7-3 (8)1-6 (13,5 (11)12)2-4 (9)10;;;;/h2*13H,1-2H2, (H,7,8) (H,9,10) (H,11,12);;;;1H2/q;;3*+2;/p-6 . Physical And Chemical Properties Analysis
Trimagnesium;2-hydroxypropane-1,2,3-tricarboxylate;hydrate has a molecular weight of 469.13 g/mol, a hydrogen bond donor count of 3, a hydrogen bond acceptor count of 15, and a rotatable bond count of 6 . Its exact mass is 467.9727447 g/mol, and its monoisotopic mass is also 467.9727447 g/mol . The topological polar surface area is 282 Ų, and it has a heavy atom count of 30 .properties
IUPAC Name |
trimagnesium;2-hydroxypropane-1,2,3-tricarboxylate;hydrate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C6H8O7.3Mg.H2O/c2*7-3(8)1-6(13,5(11)12)2-4(9)10;;;;/h2*13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);;;;1H2/q;;3*+2;/p-6 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZTVQLXIRHEMMB-UHFFFAOYSA-H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.O.[Mg+2].[Mg+2].[Mg+2] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12Mg3O15 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Trimagnesium;2-hydroxypropane-1,2,3-tricarboxylate;hydrate | |
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